Cas no 66398-52-5 (2-hydroxysuccinamate)
2-hydroxysuccinamate structure
Product Name:2-hydroxysuccinamate
CAS No:66398-52-5
MF:C4H7NO4
MW:133.102681398392
CID:963910
PubChem ID:106688
Update Time:2025-04-19
2-hydroxysuccinamate Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxysuccinamate
- Butanoic acid, 4-amino-2-hydroxy-4-oxo-
- 4-Amino-2-hydroxy-4-oxobutanoic acid
- DTXSID40871453
- 66398-52-5
- AKOS006341735
- SCHEMBL285359
- 2-hydroxysuccinamic acid
-
- Inchi: 1S/C4H7NO4/c5-3(7)1-2(6)4(8)9/h2,6H,1H2,(H2,5,7)(H,8,9)
- InChI Key: RTTYFXMXRFYCHM-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CC(N)=O
Computed Properties
- Exact Mass: 133.03751
- Monoisotopic Mass: 133.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.9
- Topological Polar Surface Area: 101A^2
Experimental Properties
- Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 147.5 ºC
- Boiling Point: 245.59°C (rough estimate)
- Flash Point: 259.7°C
- Refractive Index: 1.4540 (estimate)
- Solubility: Soluble (948 g/l) (25 º C),
- PSA: 100.62
2-hydroxysuccinamate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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